3-(4-Fluorophenyl)-9-methyl-1,7-bis(2-oxopropyl)-4H-purino[8,7-c][1,2,4]triazine-6,8-dione

• IUPAC Name: 3-(4-fluorophenyl)-9-methyl-1,7-bis(2-oxopropyl)-4H-purino[8,7-c][1,2,4]triazine-6,8-dione
• InChI: InChI=1S/C20H19FN6O4/c1-11(28)8-26-18(30)16-17(24(3)20(26)31)22-19-25(16)10-15(23-27(19)9-12(2)29)13-4-6-14(21)7-5-13/h4-7H,8-10H2,1-3H3
• InChI Key: NVQROUMVSXAYIU-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CN1C(=O)C2=C(N=C3N2CC(=NN3CC(=O)C)C4=CC=C(C=C4)F)N(C1=O)C
• Molecular Formula: C20H19FN6O4
• Molecular Weight: 426.4 g/mol
• CAS No.: 938869-18-2

Description

3-(4-Fluorophenyl)-9-methyl-1,7-bis(2-oxopropyl)-4H-purino[8,7-c][1,2,4]triazine-6,8-dione is a useful research compound. Its molecular formula is C20H19FN6O4 and its molecular weight is 426.408. The purity is usually 95%.
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Scientific Research Applications

Antitumor Activity and CDK2 Inhibition

Research has highlighted the potential of compounds similar to 3-(4-Fluorophenyl)-9-methyl-1,7-bis(2-oxopropyl)-4H-purino[8,7-c][1,2,4]triazine-6,8-dione in antitumor applications. For instance, a study by Bawazir and Rahman (2020) on novel fluorinated 1,5-disubstituted-1,3,5-triazepine-6,7-dione derivatives, including this compound, found them to be effective CDK2 inhibitors of tumor cells. These compounds exhibited potential activity against CDK2 with IC50 values ranging from 4.0 to 6.8 μM, compared to the standard Olomoucine (IC50=5.0 μM) (Bawazir & Rahman, 2020).

Supramolecular Chemistry and Hydrogen Bonding

In the field of supramolecular chemistry, the compound's derivatives show promise. Kunz et al. (2004) investigated the preparation of 2,4-diamino-1,3,5-triazine telechelic poly(ether ketone)s (triazine PEKs) and their formation into supramolecular polymers. These structures, which included derivatives of this compound, interacted via hydrogen-bonding units reminiscent of DNA's triple hydrogen bonding (Kunz et al., 2004).

Antimicrobial Applications

A 2018 study by Bawazir and Abdel-Rahman explored the synthesis of new fluorinated amino-heterocyclic compounds bearing 6-aryl-5-oxo-1,2,4-triazin-3-yl moiety, closely related to the compound , as antimicrobial agents. These compounds, containing both nitro and fluorine elements, exhibited high antimicrobial activity (Bawazir & Abdel-Rahman, 2018).

Polymer Chemistry and Heat Resistance

In the context of polymer chemistry, Yu et al. (2009) synthesized s-triazine-containing poly(aryl ether)s, incorporating structural elements similar to the compound of interest. These polymers displayed excellent solubility in organic solvents and remarkable heat resistance, making them potential candidates for high-temperature membrane and composite matrix materials (Yu et al., 2009).